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Compound of Interest

Compound Name: 2-Bromo-4-ethoxy-1-nitrobenzene

Cat. No.: B1283775

Essential Safety and Handling Guide for 2-
Bromo-4-ethoxy-1-nitrobenzene

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-4-ethoxy-1-nitrobenzene (CAS
No. 57279-69-3) is not readily available. The following information is synthesized from the
SDSs of closely related isomers and similar brominated nitroaromatic compounds, which are
expected to have comparable safety profiles.

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel, including researchers, scientists, and drug
development professionals, handling 2-Bromo-4-ethoxy-1-nitrobenzene.

Hazard Identification and Classification

2-Bromo-4-ethoxy-1-nitrobenzene is classified as a hazardous substance. The primary
hazards are summarized in the table below.
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Hazard Class

GHS Classification

Precautionary Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye H319: Causes serious eye
Category 2A

Irritation

irritation[1]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety when handling this

compound.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields conforming to
EN166 (EU) or OSHA's 29
CFR 1910.133 (US)[2][3]

Protects against splashes and
dust, preventing serious eye

irritation.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber)
inspected prior to use. A full
protective suit may be required
for large quantities or in case
of spills.[4][5]

Prevents skin contact, which

can cause irritation.[1]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
dust or aerosols are
generated, a NIOSH/MSHA or
EN 149 approved respirator
with an appropriate filter (e.qg.,
Type A for organic gases and

vapors) should be used.[3]

Minimizes inhalation, which
can cause respiratory tract

irritation.[1]

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethoxy-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethoxy-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethoxy-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethoxy-4-nitrobenzene
https://www.fishersci.com/store/msds?partNumber=AC385290050&productDescription=1-%282-BROMOETHOXY%29-4-NITR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH26173&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-bromoethoxy-4-nitrobenzene.pdf
https://www.chemicalbook.com/msds/4-bromo-2-methoxy-1-nitrobenzene.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethoxy-4-nitrobenzene
https://www.fishersci.com/store/msds?partNumber=AAH26173&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1-ethoxy-4-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Safe Handling Procedure

This step-by-step guide outlines the safe handling of 2-Bromo-4-ethoxy-1-nitrobenzene from
receipt to disposal.

1. Pre-Experiment Preparations:

e Ensure the work area is clean and uncluttered.

 Verify that a chemical fume hood is functioning correctly.

o Locate the nearest eyewash station and safety shower and confirm they are accessible.[6]
o Assemble all necessary PPE and ensure it is in good condition.

» Have spill cleanup materials readily available.

2. Handling the Chemical:

» Don the appropriate PPE (lab coat, gloves, and safety goggles).

e Conduct all weighing and handling of the solid compound within a chemical fume hood to
avoid dust inhalation.[6]

e Avoid direct contact with the skin, eyes, and clothing.[2]

e Use non-sparking tools to prevent ignition sources.[4]

o Keep the container tightly closed when not in use.[2]

3. Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[2]

e The storage container should be clearly labeled with the chemical name and hazard
warnings.

» Store in a tightly closed container.[2]

4. Spill and Emergency Procedures:

» Small Spills:

o Evacuate non-essential personnel from the area.

» Wearing appropriate PPE, carefully sweep up the solid material and place it into a suitable,
labeled container for disposal.[2][6]

e Avoid generating dust.[4]

e Clean the spill area with soap and water.

e Large Spills:
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o Evacuate the area immediately.

» Contact your institution's environmental health and safety department.

o First Aid:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][4]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek
medical attention.[2][4]

e In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[2][4]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][4]

5. Waste Disposal:

» Dispose of waste material and contaminated packaging in accordance with local, regional,
and national regulations.[3]

» Waste should be treated as hazardous.[7]

o Consider dissolving the material in a combustible solvent and burning it in a chemical
incinerator with an afterburner and scrubber.[5]

» Do not allow the chemical to enter drains or the environment.[2][4]

Workflow and Emergency Response Diagram
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Caption: Workflow for the safe handling and emergency response for 2-Bromo-4-ethoxy-1-

nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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